Cas no 1537628-30-0 (3-amino-3-(thian-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(thian-3-yl)propan-1-ol
• CAS No: 1537628-30-0
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5989831
• PubChem ID: 82598970
• Update Time: 2025-05-20

3-amino-3-(thian-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(thian-3-yl)propan-1-ol
• EN300-1728940
• 1537628-30-0

• Inchi： 1S/C8H17NOS/c9-8(3-4-10)7-2-1-5-11-6-7/h7-8,10H,1-6,9H2
• InChI Key： ILVROUTWVKSALZ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CCO)N

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-amino-3-(thian-3-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(thian-3-yl)propan-1-ol (CAS No. 1537628-30-0): Properties, Applications, and Industry Insights

3-amino-3-(thian-3-yl)propan-1-ol (CAS No. 1537628-30-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a thian-3-yl moiety with an amino-propanol backbone, making it a versatile intermediate for synthetic applications. Its molecular formula and structural properties have been extensively studied to optimize its use in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-amino-3-(thian-3-yl)propan-1-ol. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic databases. The compound’s stereochemical purity and solubility profile are critical parameters for its adoption in high-throughput screening platforms.

From an industrial perspective, 1537628-30-0 is often discussed in forums focusing on custom synthesis and scalable reactions. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the demand for time-efficient methodologies. Companies specializing in fine chemicals highlight its role in producing bioactive derivatives, particularly for CNS-targeting molecules.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity and adherence to REACH compliance make it a sustainable choice for GMP manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure its batch-to-batch consistency, a key concern for quality-conscious buyers.

In summary, 3-amino-3-(thian-3-yl)propan-1-ol exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span peptide mimetics, catalysis, and polymeric materials, addressing queries like “thian-3-yl derivatives in drug design” or “amino alcohol synthesis optimization.” As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and smart materials.